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Compound of Interest

Compound Name: 3-Acetyl-2,5-dimethylthiophene

Cat. No.: B1297827

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Acetyl-2,5-dimethylthiophene, including personal protective equipment (PPE) selection,
operational protocols, and disposal plans. Our aim is to be your preferred source for laboratory
safety and chemical handling information, building trust by providing value beyond the product
itself.

Hazard Assessment and Personal Protective
Equipment (PPE)

3-Acetyl-2,5-dimethylthiophene is classified as an irritant. Direct contact can cause skin and
serious eye irritation, and inhalation may lead to respiratory irritation.[1][2] Adherence to proper
PPE protocols is crucial to ensure personnel safety.

Summary of Physical and Chemical Properties
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Property Value

CAS Number 2530-10-1

Molecular Formula CsH100S

Molecular Weight 154.23 g/mol [3]

Appearance Liquid[4][5]

Boiling Point 105-108 °C at 15 mmHg[4][5]

Density 1.086 g/mL at 25 °C[4][5]

Flash Point 99 °C (210.2 °F) - closed cup[4][5]
Solubility Soluble in alcohol; Insoluble in water.[1]

Occupational Exposure Limits

There are no established specific Occupational Exposure Limits (OELS), such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVS), for 3-Acetyl-2,5-
dimethylthiophene. Therefore, it is imperative to handle this chemical with engineering
controls and PPE designed to minimize any potential exposure. For aromatic ketones as a
class, it is prudent to maintain exposure at the lowest reasonably achievable level.

PPE Selection Protocol

The following workflow outlines the selection process for appropriate PPE when handling 3-
Acetyl-2,5-dimethylthiophene.
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PPE Selection

Operational Checks

Check Ventilation:
- Fume Hood Available Adequate
- Adequate Air Exchange

Start: Handiing
3-Acetyl-2,5-dimethylthiophene

Don Appropriate PPE

Click to download full resolution via product page
PPE Selection Workflow for Handling 3-Acetyl-2,5-dimethylthiophene.

Experimental Protocols: Handling and Disposal

Handling Protocol
e Preparation:
o Ensure a chemical fume hood is operational and available.

o Verify the location and functionality of the nearest safety shower and eyewash station.
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o Assemble all necessary materials and equipment before handling the chemical.

e Personal Protective Equipment (PPE) Donning:

o Eye and Face Protection: Wear chemical safety goggles. A face shield may be necessary
if there is a splash hazard.

o Hand Protection: Wear chemically resistant gloves. While specific breakthrough data for 3-
Acetyl-2,5-dimethylthiophene is not available, gloves made of nitrile or neoprene are
generally recommended for protection against ketones.[6] Always inspect gloves for any
signs of degradation or puncture before use.

o Skin and Body Protection: A standard laboratory coat should be worn.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with organic vapor cartridges.

e Chemical Handling:

[e]

Conduct all manipulations of 3-Acetyl-2,5-dimethylthiophene within a certified chemical
fume hood.

[e]

Avoid direct contact with skin and eyes.

o

Use compatible dispensing tools (e.g., glass pipettes, syringes).

[¢]

Keep containers tightly closed when not in use to minimize vapor release.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1297827?utm_src=pdf-body
https://www.benchchem.com/product/b1297827?utm_src=pdf-body
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://www.benchchem.com/product/b1297827?utm_src=pdf-body
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.cdc.gov/niosh/npg/npgd0004.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1][2]

o Spill: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal. For large spills, evacuate the area and contact your
institution's environmental health and safety department.

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

o Waste Collection:

o Collect waste 3-Acetyl-2,5-dimethylthiophene and any contaminated materials (e.g.,
gloves, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste
container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Acetyl-2,5-dimethylthiophene".

o Include the date of accumulation.
e Storage:

o Store the sealed waste container in a designated, well-ventilated satellite accumulation
area, away from incompatible materials.

» Final Disposal:

o Arrange for pick-up and disposal by your institution's certified hazardous waste
management provider.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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